Cas no 62356-78-9 (2-Cyclopenten-1-one, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-)
62356-78-9 structure
Product Name:2-Cyclopenten-1-one, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
CAS No:62356-78-9
MF:C10H14O3
MW:182.216363430023
CID:448021
PubChem ID:12838010
Update Time:2025-04-19
2-Cyclopenten-1-one, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclopenten-1-one, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-
- 4-(oxan-2-yloxy)cyclopent-2-en-1-one
- KNDDEJNSZWCUJL-UHFFFAOYSA-N
- 4-((Tetrahydro-2H-pyran-2-yl)oxy)cyclopent-2-en-1-one
- 4-[(Oxan-2-yl)oxy]cyclopent-2-en-1-one
- 62356-78-9
- 4-(2-tetrahydropyranyl)oxy-2-cyclopentenone
- 4-(tetrahydro-pyran-2-yloxy)-cyclopent-2-enone
- DTXSID40511140
- SCHEMBL8577763
- 4-(2-tetrahydropyranyloxy)cyclopent-2-en-1-one
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- Inchi: 1S/C10H14O3/c11-8-4-5-9(7-8)13-10-3-1-2-6-12-10/h4-5,9-10H,1-3,6-7H2
- InChI Key: KNDDEJNSZWCUJL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C1)=O)C1CCCCO1
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Cyclopenten-1-one, 4-[(tetrahydro-2H-pyran-2-yl)oxy]- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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